Cas no 2229451-02-7 (3-(2-methylbut-3-yn-2-yl)furan)

• Product Name: 3-(2-methylbut-3-yn-2-yl)furan
• CAS No: 2229451-02-7
• MF: C₉H₁₀O
• MW: 134.175102710724
• CID: 5835520
• PubChem ID: 54008486
• Update Time: 2025-05-23

3-(2-methylbut-3-yn-2-yl)furan Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylbut-3-yn-2-yl)furan
• 2229451-02-7
• EN300-1832255

• Inchi： 1S/C9H10O/c1-4-9(2,3)8-5-6-10-7-8/h1,5-7H,2-3H3
• InChI Key： AZEOGQWZBUOFIK-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C(C#C)(C)C

Computed Properties

• Exact Mass: 134.073164938g/mol
• Monoisotopic Mass: 134.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 13.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 3-(2-methylbut-3-yn-2-yl)furan

Introduction to 3-(2-methylbut-3-yn-2-yl)furan (CAS No: 2229451-02-7)

3-(2-methylbut-3-yn-2-yl)furan, identified by the Chemical Abstracts Service Number (CAS No) 2229451-02-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a furan ring conjugated with a propargyl group substituted at the 2-position by a methylbutyl moiety, has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development.

The structural framework of 3-(2-methylbut-3-yn-2-yl)furan consists of a five-membered oxygen-containing heterocycle (furan) linked to an alkyne derivative. The presence of the propargyl group introduces reactivity that can be exploited in various chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules. The methylbutyl substituent further enhances its versatility by providing additional handles for functionalization.

In recent years, the compound has been explored in academic and industrial research for its role in constructing biologically relevant scaffolds. The furan ring, known for its stability and ability to participate in various reactions such as Diels-Alder cycloadditions, offers a robust platform for medicinal chemistry applications. The alkyne functionality, on the other hand, is highly reactive and can undergo Sonogashira couplings, hydroamination, or other transformations to introduce diverse substituents.

One of the most compelling aspects of 3-(2-methylbut-3-yn-2-yl)furan is its potential utility in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated its use in generating derivatives with inhibitory activity against specific enzymatic targets. These derivatives exhibit promising pharmacological profiles, making them candidates for further preclinical investigation.

The synthesis of 3-(2-methylbut-3-yn-2-yl)furan typically involves multi-step processes that require careful optimization to ensure high yield and purity. Common methodologies include the reaction of furan derivatives with propargyl halides or bromides under palladium-catalyzed conditions. The introduction of the methylbutyl group can be achieved through subsequent alkylation steps, often employing Grignard reagents or other organometallic compounds.

Recent advancements in synthetic techniques have improved the accessibility of this compound, enabling broader exploration of its applications. For example, flow chemistry approaches have been employed to streamline its synthesis, reducing reaction times and improving scalability. These innovations are particularly valuable in pharmaceutical settings where rapid and efficient production of intermediates is crucial.

The mechanistic studies of 3-(2-methylbut-3-yn-2-yl)furan have provided insights into its reactivity patterns, which are essential for designing effective synthetic strategies. Researchers have investigated how the furan ring and alkyne moiety interact with various catalysts and reagents, leading to a deeper understanding of their chemical behavior. This knowledge has been instrumental in developing novel synthetic routes that enhance efficiency and yield.

In addition to its synthetic utility, 3-(2-methylbut-3-yn-2-yl)furan has been explored for its potential role in material science applications. The unique electronic properties of the furan ring and alkyne group make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Preliminary studies suggest that derivatives of this compound can exhibit desirable optoelectronic characteristics, opening up new avenues for research.

The compound's stability under various conditions has also been examined, revealing its suitability for long-term storage and transport without significant degradation. This stability is critical for pharmaceutical applications where maintaining the integrity of active ingredients is paramount. Furthermore, its compatibility with standard analytical techniques has facilitated detailed characterization studies.

As interest in 3-(2-methylbut-3-yn-2-yl)furan grows, so does the body of literature surrounding it. Researchers continue to uncover new ways to utilize this compound in both academic research and industrial processes. Its versatility as a building block makes it indispensable in synthetic chemistry labs worldwide, contributing to advancements across multiple disciplines.

The future prospects for 3-(2-methylbut-3-yn-2-yl)furan are bright, with ongoing investigations focusing on expanding its applications in drug discovery and material science. Collaborative efforts between chemists and biologists are expected to yield innovative derivatives with enhanced therapeutic potential. Meanwhile, interdisciplinary approaches combining organic synthesis with computational modeling will further refine our understanding of its properties and functionalities.